molecular formula C13H17NO4 B8527157 Methyl 4-[(2-hydroxy-1,1-dimethylethyl)carbamoyl]benzoate

Methyl 4-[(2-hydroxy-1,1-dimethylethyl)carbamoyl]benzoate

Cat. No. B8527157
M. Wt: 251.28 g/mol
InChI Key: QZLLPVBARDMRFJ-UHFFFAOYSA-N
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Patent
US08912176B2

Procedure details

To a solution of methyl 4-[(2-hydroxy-1,1-dimethylethyl)carbamoyl]benzoate (100 mg, 0.40 mmol) in CDCl3 (2 mL) was added thionyl chloride (57 mg, 0.48 mmol). The mixture was heated to 60° C. in a sealed tube for 4 h. After cooling, the reaction was quenched by pouring onto saturated aqueous NaHCO3 (20 mL). After extraction with dichloromethane (3×20 mL), the combined organic extracts were washed with brine (20 mL), dried (MgSO4), filtered and concentrated at reduced pressure. Purification by silica FCC (eluting with 20:80 heptane/EtOAc) gave the title compound (78 mg, 84% yield) as colourless oil.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
57 mg
Type
reactant
Reaction Step One
Yield
84%

Identifiers

REACTION_CXSMILES
O[CH2:2][C:3]([NH:6][C:7]([C:9]1[CH:18]=[CH:17][C:12]([C:13]([O:15][CH3:16])=[O:14])=[CH:11][CH:10]=1)=[O:8])([CH3:5])[CH3:4].S(Cl)(Cl)=O>>[CH3:2][C:3]1([CH3:5])[CH2:4][O:8][C:7]([C:9]2[CH:18]=[CH:17][C:12]([C:13]([O:15][CH3:16])=[O:14])=[CH:11][CH:10]=2)=[N:6]1

Inputs

Step One
Name
Quantity
100 mg
Type
reactant
Smiles
OCC(C)(C)NC(=O)C1=CC=C(C(=O)OC)C=C1
Name
Quantity
57 mg
Type
reactant
Smiles
S(=O)(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CUSTOM
Type
CUSTOM
Details
the reaction was quenched
ADDITION
Type
ADDITION
Details
by pouring onto saturated aqueous NaHCO3 (20 mL)
EXTRACTION
Type
EXTRACTION
Details
After extraction with dichloromethane (3×20 mL)
WASH
Type
WASH
Details
the combined organic extracts were washed with brine (20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated at reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification
WASH
Type
WASH
Details
by silica FCC (eluting with 20:80 heptane/EtOAc)

Outcomes

Product
Name
Type
product
Smiles
CC1(N=C(OC1)C1=CC=C(C(=O)OC)C=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 78 mg
YIELD: PERCENTYIELD 84%
YIELD: CALCULATEDPERCENTYIELD 83.6%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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